Cas no 2224427-50-1 (3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide)

• Product Name: 3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide
• CAS No: 2224427-50-1
• MF: C₁₁H₁₂N₄O₃S₂
• MW: 312.367979049683
• CID: 5415090
• PubChem ID: 132390229
• Update Time: 2025-10-20

3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(ethenesulfonyl)-N-[1-(1,3-thiazol-2-yl)-1H-pyrazol-4-yl]propanamide
• 2224427-50-1
• 3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide
• AKOS034122467
• Z3015819558
• EN300-6716237

• Inchi： 1S/C11H12N4O3S2/c1-2-20(17,18)6-3-10(16)14-9-7-13-15(8-9)11-12-4-5-19-11/h2,4-5,7-8H,1,3,6H2,(H,14,16)
• InChI Key： DCOGBSCKPBKDHC-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1C=NN(C2=NC=CS2)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 312.03508260g/mol
• Monoisotopic Mass: 312.03508260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 131Ų

Additional information on 3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide

3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide (CAS No. 2224427-50-1)

3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide, also known by its CAS registry number CAS No. 2224427-50-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiazole ring, a pyrazole moiety, and an ethenyl sulfonyl group. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of 3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-yl]propanamide involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various synthetic pathways to optimize the reaction conditions, such as temperature, solvent, and catalyst selection, to enhance the overall process.

In terms of biological activity, this compound has shown promising results in preliminary studies. For instance, it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. The presence of the thiazole ring and pyrazole moiety contributes to its ability to interact with biological targets through hydrogen bonding and π–π interactions. These interactions are crucial for its potential application as a lead compound in drug discovery.

Recent studies have also highlighted the importance of the ethenyl sulfonyl group in modulating the physical and chemical properties of the molecule. This group enhances the compound's stability under physiological conditions while maintaining its reactivity towards specific biological targets. Additionally, the propanamide moiety plays a significant role in solubility and bioavailability, making it an attractive candidate for further pharmacological evaluation.

The structural versatility of 3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-yl)pyrazol-4-y]propanamide allows for further modifications to tailor its properties for specific applications. For example, substituting different groups on the thiazole or pyrazole rings could lead to derivatives with enhanced potency or selectivity. Such modifications are currently being explored in academic and industrial research settings.

In conclusion, 3-Ethenylsulfonyl-N-[1-(1,3-thiazol-2-y]pyrazol-4-y)propanamide (CAS No. 2224427-50-1) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic avenues and advancing synthetic methodologies.